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Introduction
Cumylamine, systematically known as 2-phenylpropan-2-amine, is an organic compound with

the chemical formula C₉H₁₃N.[1][2][3] It is a primary amine featuring a cumyl group (an

isopropyl-substituted phenyl ring) attached to the nitrogen atom. This structure imparts specific

physical and chemical characteristics that make it a significant intermediate in various organic

syntheses, including the preparation of pharmaceuticals and agrochemicals.[4][5] For

researchers, scientists, and professionals in drug development, a comprehensive

understanding of its physical properties is crucial for safe handling, process optimization, and

predicting its behavior in various chemical environments.

This technical guide provides a detailed overview of the core physical properties of

Cumylamine, supplemented with generalized experimental protocols for their determination,

aimed at a scientific audience.

Physical Properties of Cumylamine
The key physical characteristics of Cumylamine are summarized in the table below for easy

reference and comparison. The data has been compiled from various chemical databases and

literature sources.
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Property Value Unit

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol

Appearance
Colorless to Light yellow clear

liquid/oil

Boiling Point 196.5 - 197 °C

Melting Point 116 (estimate) to 131 °C

Density 0.94 g/cm³

Refractive Index 1.520

Flash Point 84 - 197 °C

Water Solubility Insoluble

Solubility in Other Solvents Chloroform, Methanol

pKa (predicted) 9.36 ± 0.10

Detailed Discussion of Physical Properties
Molecular Identity and Appearance
Cumylamine is a clear, colorless to light orange or yellow liquid, often described as an oil.[2][6]

[7] Its molecular structure consists of a phenyl ring attached to a tertiary carbon which is also

bonded to two methyl groups and a primary amine group.

Thermal Properties
The boiling point of Cumylamine is consistently reported as 197 °C at atmospheric pressure.

[1][2][5][6][8] There is some variability in the reported melting point, with some sources

providing an estimated value of 116 °C, while others list a range of 129-131 °C.[1][3][5][9] This

variation could be attributed to differences in experimental methods or sample purity.

Density and Refractive Index
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The density of Cumylamine is approximately 0.94 g/cm³, which is slightly less than that of

water.[1][2][8] Its refractive index, a measure of how light propagates through the substance, is

reported to be 1.520.[1][2][8]

Flammability
The flash point of Cumylamine has been noted with a significant range, from 84 °C to as high

as 197 °C.[6][7][9] The flash point is the lowest temperature at which the liquid can vaporize to

form an ignitable mixture in air.

Solubility
Cumylamine is insoluble in water, a characteristic attributed to its large nonpolar hydrocarbon

structure.[2][4][5][8][9] However, it is soluble in organic solvents such as chloroform and

methanol.[2][5][8] As a basic amine, it readily reacts with acids to form water-soluble

ammonium salts.[5]

Acidity/Basicity
The predicted pKa of Cumylamine's conjugate acid is 9.36, which is indicative of a moderately

basic compound, typical for a primary amine.[2][4][5][8]

Experimental Protocols
The following sections outline generalized methodologies for determining the key physical

properties of a liquid amine like Cumylamine. These protocols are intended as a guide for

laboratory professionals.

Boiling Point Determination
The boiling point of a liquid can be ascertained using either a simple distillation setup or a

micro-boiling point method, the latter being suitable for small sample volumes.[10][11][12][13]

Simple Distillation Method:

Place approximately 5 mL of the liquid sample into a round-bottom flask, adding a few boiling

chips to ensure smooth boiling.
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Assemble a simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser to accurately measure the vapor temperature.

[10]

Gently heat the flask. The temperature will rise and then stabilize as the liquid begins to

distill.

Record the stable temperature at which the vapor is condensing as the boiling point.

Density Determination
Density can be accurately measured using a vibrating tube densimeter or a pycnometer.[2][6]

[7][9]

Pycnometer Method:

Weigh a clean, dry pycnometer of a known volume.

Fill the pycnometer with the Cumylamine sample, ensuring no air bubbles are trapped.

Weigh the filled pycnometer and record the temperature of the liquid.

Calculate the density by dividing the mass of the liquid (weight of filled pycnometer minus

weight of empty pycnometer) by the known volume of the pycnometer.

Solubility Assessment
The solubility of Cumylamine in various solvents is determined through direct observation.[1]

[5][14][15]

Procedure:

Add a small, measured amount of Cumylamine (e.g., 5 drops) to a test tube.[1]

Add approximately 2 mL of the desired solvent (e.g., water, methanol, 5% HCl).[1]

Vigorously agitate the mixture.
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Observe the resulting mixture. A single, clear phase indicates solubility, while the presence of

two distinct layers signifies insolubility. The formation of a single phase in 5% HCl would

indicate the formation of a water-soluble amine salt.[15]

Visualizations
The following diagram illustrates a generalized workflow for the experimental characterization

of the physical properties of a chemical substance such as Cumylamine.
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Workflow for Physical Property Determination of Cumylamine
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Caption: A logical workflow for the experimental determination of Cumylamine's physical

properties.

Conclusion
The physical properties of Cumylamine are well-documented, providing a robust dataset for its

use in scientific and industrial applications. Its characteristics as a liquid with a high boiling

point, specific density, and defined solubility profile are fundamental to its role as a chemical

intermediate. The standardized protocols outlined in this guide offer a reliable framework for the

verification of these properties, ensuring consistent and safe handling in a laboratory setting. A

thorough grasp of these physical attributes is indispensable for any professional engaged in the

synthesis and development of novel chemical entities involving Cumylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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